Cas no 2137670-64-3 ([2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine)

• Product Name: [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine
• CAS No: 2137670-64-3
• MF: C₁₇H₂₇N
• MW: 245.402984857559
• CID: 6529023
• PubChem ID: 165863825
• Update Time: 2025-09-28

[2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137670-64-3
• EN300-765995
• [2-(2-benzylcyclopropyl)ethyl](3-methylbutyl)amine
• [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine

• Inchi： 1S/C17H27N/c1-14(2)8-10-18-11-9-16-13-17(16)12-15-6-4-3-5-7-15/h3-7,14,16-18H,8-13H2,1-2H3
• InChI Key： SXAIBKAFISBMMM-UHFFFAOYSA-N
• SMILES： N(CCC(C)C)CCC1CC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.214349865g/mol
• Monoisotopic Mass: 245.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Additional information on [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine

Introduction to [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine (CAS No. 2137670-64-3)

[2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine (CAS No. 2137670-64-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific receptor systems and signaling pathways.

The chemical structure of [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine is composed of a benzyl-substituted cyclopropane ring linked to an ethyl group, which is further connected to a 3-methylbutyl amine moiety. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an intriguing candidate for detailed investigation.

Recent studies have highlighted the pharmacological activities of [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), a family of receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. Specifically, this compound has been shown to exhibit agonistic or antagonistic effects on certain GPCRs, which could have implications for the development of new therapeutic agents.

In addition to its receptor interactions, [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine has been evaluated for its potential as a modulator of ion channels. Ion channels are essential for maintaining cellular homeostasis and are involved in various physiological processes, including neurotransmission and muscle contraction. Preliminary data suggest that this compound may influence the activity of specific ion channels, potentially offering new avenues for treating conditions such as epilepsy and neuropathic pain.

The bioavailability and metabolic stability of [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine have also been subjects of recent research. Studies using in vitro and in vivo models have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for its potential use as an oral medication, as they ensure sustained therapeutic effects and reduced dosing frequency.

Toxicological assessments have been conducted to evaluate the safety profile of [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

The synthesis of [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One commonly used method involves the coupling of a benzyl-substituted cyclopropane derivative with a 3-methylbutyl amine using transition metal catalysts. This approach not only ensures high yields but also allows for the facile preparation of structurally related analogs, which can be valuable for structure-activity relationship (SAR) studies.

In conclusion, [2-(2-Benzylcyclopropyl)ethyl](3-methylbutyl)amine (CAS No. 2137670-64-3) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in drug discovery and development, with a focus on elucidating its mechanisms of action and optimizing its therapeutic utility. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.